1-Acetyl-6-methoxy-3-methyl-3,6-diazabicyclo[3.1.0]hexan-2-one

• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 1-acetyl-6-methoxy-3-methyl-3,6-diazabicyclo[3.1.0]hexan-2-one
• InChI: InChI=1S/C8H12N2O3/c1-5(11)8-6(10(8)13-3)4-9(2)7(8)12/h6H,4H2,1-3H3
• InChI Key: MBEHBCSZZYLHBE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C12C(N1OC)CN(C2=O)C

Description

1-Acetyl-6-methoxy-3-methyl-3,6-diazabicyclo[310]hexan-2-one is a complex organic compound with a unique bicyclic structure It is characterized by the presence of an acetyl group, a methoxy group, and a diazabicyclohexane core

Preparation Methods

The synthesis of 1-acetyl-6-methoxy-3-methyl-3,6-diazabicyclo[3.1.0]hexan-2-one involves several steps. One common synthetic route includes the cyclization of appropriate precursors under specific conditions. The reaction typically requires the use of strong bases or acids to facilitate the formation of the bicyclic structure. Industrial production methods may involve the optimization of reaction conditions to increase yield and purity, such as controlling temperature, pressure, and the concentration of reactants .

Chemical Reactions Analysis

1-Acetyl-6-methoxy-3-methyl-3,6-diazabicyclo[3.1.0]hexan-2-one undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups within the molecule. Common reagents include halides and alkoxides.

Hydrolysis: This reaction involves the cleavage of chemical bonds by the addition of water, often facilitated by acids or bases.

Scientific Research Applications

1-Acetyl-6-methoxy-3-methyl-3,6-diazabicyclo[3.1.0]hexan-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein binding.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-acetyl-6-methoxy-3-methyl-3,6-diazabicyclo[3.1.0]hexan-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

1-Acetyl-6-methoxy-3-methyl-3,6-diazabicyclo[3.1.0]hexan-2-one can be compared with other similar compounds, such as:

1-Acetyl-3-methyl-3,6-diazabicyclo[3.1.0]hexan-2-one: Lacks the methoxy group, leading to different chemical properties and reactivity.

6-Methoxy-3-methyl-3,6-diazabicyclo[3.1.0]hexan-2-one: Lacks the acetyl group, affecting its biological activity and applications.

3-Methyl-3,6-diazabicyclo[3.1.0]hexan-2-one: Lacks both the acetyl and methoxy groups, resulting in a simpler structure with distinct properties.

These comparisons highlight the uniqueness of this compound and its potential advantages in various applications.